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Compound of Interest

Compound Name: Octyl isothiocyanate

CAS No.: 4430-45-9

Cat. No.: B1266237

Get Quote

Octyl isothiocyanate (CAS No: 4430-45-9), also known as 1-isothiocyanatooctane, is an organosulfur

compound belonging to the isothiocyanate family.[1] It is characterized by an eight-carbon alkyl chain

attached to the highly reactive isothiocyanate (-N=C=S) functional group. While other isothiocyanates, such

as sulforaphane and allyl isothiocyanate, are well-known for their presence in cruciferous vegetables like

broccoli and mustard, the specific toxicological profile of the longer-chain octyl derivative is less documented

in public literature.[2][3] This guide provides a comprehensive analysis of the available toxicological data for

octyl isothiocyanate, contextualized with established principles for the broader isothiocyanate class. It is

designed for researchers, toxicologists, and drug development professionals who require a detailed

understanding of its potential hazards and the underlying biochemical mechanisms.

Core Toxicological Mechanism: The Role of the
Isothiocyanate Group
The toxicology and biological activity of octyl isothiocyanate are fundamentally dictated by the electrophilic

nature of its -N=C=S functional group.[4] The central carbon atom is highly susceptible to nucleophilic attack

by sulfhydryl groups (-SH) found in amino acids like cysteine, which are present in proteins and the cellular

antioxidant glutathione (GSH).[4][5] This reactivity is the primary driver of both its hazardous properties and

its potential therapeutic effects.

Metabolic Pathway: Glutathione Conjugation
Upon absorption, isothiocyanates are primarily metabolized through the mercapturic acid pathway. This

detoxification process begins with conjugation to glutathione, a reaction that can occur spontaneously or be

catalyzed by glutathione S-transferases (GSTs).[6][7] The resulting conjugate is then sequentially
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metabolized to cysteine and N-acetylcysteine (NAC) derivatives, which are ultimately excreted in the urine.[5]

This pathway is a critical determinant of the bioavailability and systemic exposure to the reactive

isothiocyanate.

Figure 1: Isothiocyanate Metabolic Pathway
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Caption: Figure 1: The Mercapturic Acid Pathway for Isothiocyanate Metabolism.

Acute Toxicity Profile
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Octyl isothiocyanate is classified as hazardous upon acute exposure through oral, dermal, and inhalation

routes.[1] The primary target organs for acute toxicity include the respiratory system.[8] While specific

median lethal dose (LD50) values for octyl isothiocyanate are not consistently reported in the literature, the

Globally Harmonized System (GHS) classifications from multiple sources provide a clear indication of its

significant acute toxicity.[1][9][10]

Endpoint GHS Classification Hazard Statement Source

Oral Toxicity Acute Toxicity, Category 3 H301: Toxic if swallowed [1]

Dermal Toxicity Acute Toxicity, Category 4
H312: Harmful in contact

with skin
[1][9]

Inhalation Toxicity Acute Toxicity, Category 4 H332: Harmful if inhaled [1][9]

Skin Corrosion
Skin Corrosion, Category

1B

H314: Causes severe

skin burns and eye

damage

[1]

Eye Damage
Serious Eye Damage,

Category 1

H314: Causes severe

skin burns and eye

damage

[1]

Target Organ Toxicity
STOT - Single Exposure,

Category 3

H335: May cause

respiratory irritation
[8][9]

STOT: Specific Target Organ Toxicity

For context, other isothiocyanates exhibit a range of acute toxicity. The mean LD50 for 4-(methylthio)butyl

isothiocyanate in a 14-day rat study was 500 mg/kg.[11] Allyl isothiocyanate, a more volatile compound, has

a reported oral LD50 in rats of 112 mg/kg.[12]
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Figure 2: Acute Exposure Routes and Effects
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Caption: Figure 2: Primary Routes of Acute Exposure and Target Organs.

Local Effects: Skin and Eye Corrosivity
The classification of octyl isothiocyanate as "Skin Corrosion, Category 1B" indicates that it is capable of

causing irreversible damage to the skin following application.[1] This is a direct consequence of the

isothiocyanate group's high reactivity with proteins and other macromolecules in epithelial tissues, leading to

cell death and tissue destruction. Expected effects from dermal contact include inflammation, itching,

redness, blistering, and chemical burns.[13] Similarly, contact with the eyes is expected to cause severe and

potentially permanent damage.[13]

Experimental Protocol: In Vivo Dermal Corrosion Assay
(Illustrative)
The determination of skin corrosivity is typically performed according to standardized guidelines, such as

OECD Test Guideline 404.

Animal Model: A single albino rabbit is typically used for the initial test.

Test Substance Application: Approximately 0.5 mL of the liquid test substance is applied to a small area

(approx. 6 cm²) of clipped, intact skin. The site is covered with a gauze patch and semi-occlusive dressing.

Exposure Duration: The standard exposure period is up to 4 hours. However, for highly corrosive

substances, shorter durations (e.g., 3 minutes or 1 hour) are used initially.
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Observation: After exposure, the dressing is removed, and the skin is washed. The site is observed for

signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 60 minutes, 24, 48, and 72

hours).

Corrosivity Determination: Corrosivity is indicated by the presence of irreversible tissue damage, such as

ulceration, bleeding, bloody scabs, and discoloration due to blanching of the skin, necrosis by the end of

the 14-day observation period. If a corrosive effect is observed in the first animal, no further testing is

necessary.

Genotoxicity and Mutagenicity: A Dual Potential
Specific genotoxicity data for octyl isothiocyanate is not available in published literature.[8] However, the

broader class of isothiocyanates presents a complex profile, exhibiting both genotoxic potential and anti-

genotoxic (chemopreventive) properties.

Genotoxic Potential: Due to their electrophilic nature, isothiocyanates can, under certain conditions, form

adducts with DNA bases, leading to mutations.[4] Studies on allyl isothiocyanate (AITC) and phenethyl

isothiocyanate (PEITC) have demonstrated positive results in some genotoxicity assays, including the

Salmonella/microsome (Ames) test and micronucleus induction assays, suggesting they can be genotoxic

in their own right.[14][15]

Anti-Genotoxic Effects: Paradoxically, isothiocyanates are potent inducers of Phase II detoxification

enzymes, such as glutathione S-transferase and quinone reductase.[2][16] This is primarily mediated

through the activation of the Nrf2 signaling pathway.[4] By enhancing the detoxification and excretion of

known carcinogens, isothiocyanates can protect cells from DNA damage.[17][18]

This dual activity is highly dependent on dose and cellular context. At dietary concentrations, the protective,

anti-genotoxic effects are thought to predominate, whereas at high concentrations used in some laboratory

studies, direct genotoxicity may be observed.[4]
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Figure 3: Dual Genotoxic Potential of Isothiocyanates
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Caption: Figure 3: The Opposing Genotoxic and Anti-Genotoxic Mechanisms of Isothiocyanates.

Experimental Protocol: Bacterial Reverse Mutation (Ames) Test
(Illustrative)
The Ames test is a widely used method to assess a chemical's potential to produce gene mutations, as

outlined in OECD Test Guideline 471.[19]

Test Strains: A set of Salmonella typhimurium strains, each carrying a different mutation in the histidine

operon (e.g., TA98, TA100), are used. These strains cannot synthesize histidine and will not grow on a

histidine-free medium.
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Metabolic Activation: The test is conducted both with and without a mammalian metabolic activation

system (S9 mix), which is a liver homogenate containing cytochrome P450 enzymes.[20] This determines

if the substance or its metabolites are mutagenic.

Exposure: The bacterial strains are exposed to various concentrations of the test substance (e.g., octyl
isothiocyanate) on agar plates with a minimal amount of histidine.

Incubation: Plates are incubated for 48-72 hours.

Scoring: A positive result is recorded if the test substance causes a dose-dependent increase in the

number of "revertant" colonies compared to a negative control. These colonies arise from bacteria that

have undergone a reverse mutation, restoring their ability to synthesize histidine.

Carcinogenicity and Reproductive Toxicity
Carcinogenicity: There are no long-term carcinogenicity bioassays available for octyl isothiocyanate, and it

is not classified as a carcinogen by major regulatory agencies like IARC, NTP, or OSHA.[8] In sharp contrast,

the isothiocyanate class as a whole is one of the most extensively studied groups of chemopreventive

agents.[2][18] Numerous studies have shown that isothiocyanates can inhibit the development of tumors in

animal models by inhibiting the metabolic activation of carcinogens and inducing detoxification pathways.[21]

[22]

Reproductive and Developmental Toxicity: There is a significant data gap regarding the reproductive and

developmental toxicity of octyl isothiocyanate.[8] No specific studies evaluating its effects on fertility, mating

performance, or embryonic/fetal development have been identified. For other isothiocyanates, some data

suggests a potential for concern. For example, allyl isothiocyanate is noted to potentially damage a

developing fetus and has shown teratogenic properties in frog embryos.[23][24] This highlights the need for

specific testing of octyl isothiocyanate to properly characterize this endpoint.

Summary and Data Gaps
Octyl isothiocyanate is a highly reactive compound with a well-defined acute hazard profile. It is toxic if

swallowed and harmful via dermal or inhalation exposure. Critically, it is classified as causing severe skin

burns and eye damage. The primary mechanism of action is the electrophilic reactivity of the isothiocyanate

group.

The most significant challenge in performing a complete risk assessment is the lack of empirical data for

several key toxicological endpoints.
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Toxicological Endpoint Data Status for Octyl Isothiocyanate

Acute Oral/Dermal/Inhalation Toxicity
GHS Classification Available; Quantitative LD50/LC50

Data Lacking

Skin/Eye Irritation & Corrosion
Classified as Corrosive (Category 1B); Detailed Study

Reports Lacking

Genotoxicity/Mutagenicity
No Data Available; Inferred Dual Potential Based on

Chemical Class

Carcinogenicity
No Data Available; Class Generally Considered Anti-

Carcinogenic

Reproductive/Developmental Toxicity No Data Available

Further research, including standardized testing for genotoxicity (Ames, in vitro/in vivo micronucleus) and

reproductive/developmental toxicity, is essential for a comprehensive understanding of the toxicological

profile of octyl isothiocyanate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?
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